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Compound of Interest

Compound Name: BenzenepropanaMide, 2-Methyl-

CAS No.: 103028-79-1

Cat. No.: B600081 Get Quote

Part 1: Executive Summary & Pharmacological
Context
Ibutilide Fumarate (Corvert) is a Class III antiarrhythmic agent indicated for the acute

conversion of atrial fibrillation and atrial flutter. Unlike Class Ia or Ic agents, Ibutilide prolongs

the action potential duration (APD) and increases refractoriness without significantly affecting

conduction velocity.

Mechanism of Action: Activation of the slow inward sodium current (

) and blockade of the rapid component of the delayed rectifier potassium current (

).[1]

Chemical Structure:

-{4-[4-(ethylheptylamino)-1-hydroxybutyl]phenyl}methanesulfonamide.

Chirality: Ibutilide contains one chiral center (hydroxyl group). It is clinically administered as a

racemate, though enantioselective synthesis is relevant for research.

The "Intermediate" Controversy: 2-Methyl-3-
phenylpropanamide
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Chemical supply databases frequently associate 2-Methyl-3-phenylpropanamide with Ibutilide.

However, the Ibutilide linker is a straight n-butyl chain, whereas the amide contains a branched

2-methyl-3-phenyl moiety.

Scientific Verdict: This amide is likely:

A misattributed precursor (often confused with precursors for Fendiline or Prenylamine).

A scaffold for novel Ibutilide analogues (e.g., branched-chain derivatives to alter metabolic

stability).

A precursor used in chiral resolution agents (e.g., to synthesize chiral amines for salt

formation).

Part 2: Structural Analysis & Synthetic Logic
The Structural Gap
The following table contrasts the target molecule with the cited intermediate to highlight the

synthetic challenge.

Feature Ibutilide (Target)
2-Methyl-3-
phenylpropanamide
(Intermediate)

Core Skeleton
4-substituted

Methanesulfonanilide

Phenyl ring with propyl side

chain

Linker Chain n-Butyl (4 carbons, straight)
Propyl (3 carbons) with 2-

Methyl branch

Amine Tail Ethyl-heptyl-amine
Primary amide (

)

Functionality Secondary Alcohol Amide

Validated Synthetic Pathway (Standard Industrial Route)
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To maintain authoritative grounding, we must first establish the proven synthesis of Ibutilide,

which relies on Friedel-Crafts acylation, not the branched amide.

Key Steps:

Acylation: Reaction of methanesulfonanilide with succinic anhydride or 4-chlorobutyryl

chloride.

Reduction: Conversion of the ketone to a secondary alcohol.

Amination: Nucleophilic attack by

-ethylheptylamine.

Part 3: Visualization of Signaling & Synthesis
The following diagram illustrates the standard synthesis pathway (Solid Lines) and the

theoretical entry point for the 2-Methyl-3-phenylpropanamide intermediate in analogue

synthesis (Dashed Lines).
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Standard Industrial Synthesis (Wild-Type Ibutilide)

Theoretical Analogue Route (Branched)

Methanesulfonanilide
(Start)

Intermediate A:
4'-Chloro-1-oxo-butyl

derivative

Friedel-Crafts
(AlCl3)

4-Chlorobutyryl Chloride
(Reagent)

Intermediate B:
Secondary Alcohol

(Racemic)

Reduction
(NaBH4) Ibutilide Fumarate

(Target)

Amination
(N-ethylheptylamine)

Branched Ibutilide
Analogue

Structural Comparison
(Methyl Group Addition)

2-Methyl-3-phenylpropanamide
(The Cited Intermediate) 2-Methyl-3-phenylpropylamineHofmann/Reduction Coupling w/ Linker

Fig 1: Standard Ibutilide pathway vs. Theoretical insertion of 2-Methyl-3-phenylpropanamide.

Click to download full resolution via product page

Part 4: Experimental Protocols
Protocol A: Standard Synthesis of Ibutilide (Reference
Standard)
Use this protocol to synthesize the FDA-approved structure.

Reagents:

Methanesulfonanilide (1.0 eq)

4-Chlorobutyryl chloride (1.2 eq)

Aluminum chloride (

, anhydrous)
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-Ethylheptylamine

Sodium Borohydride (

)

Methodology:

Friedel-Crafts Acylation:

Suspend

in dichloromethane (DCM) at 0°C.

Add methanesulfonanilide slowly.

Add 4-chlorobutyryl chloride dropwise. Reflux for 4 hours.

Mechanism:[1][2][3] Electrophilic aromatic substitution at the para-position of the phenyl

ring.

Checkpoint: Monitor via TLC (Ethyl Acetate/Hexane 1:1). Product: 4'-[4-

chlorobutyryl]methanesulfonanilide.

Reduction:

Dissolve the ketone intermediate in Methanol.

Add

(0.5 eq) at 0°C. Stir for 2 hours.

Result: Formation of the secondary alcohol (chiral center generated as racemate).

Amination:

React the chloro-alcohol intermediate with excess

-ethylheptylamine in Acetonitrile at 80°C (sealed tube/autoclave) for 24 hours.
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Purification: Column chromatography. Convert to fumarate salt using fumaric acid in

acetone.

Protocol B: Utilization of 2-Methyl-3-phenylpropanamide
(Analogue Synthesis)
Use this protocol if investigating the specific intermediate cited in the prompt for

research/analogue purposes.

Objective: Synthesis of a branched phenethylamine precursor (2-Methyl-3-phenylpropylamine)

from the amide.

Reagents:

2-Methyl-3-phenylpropanamide[4][2][5][6][7]

Lithium Aluminum Hydride (

)

THF (anhydrous)

Methodology:

Reduction of Amide:

Prepare a suspension of

(2.0 eq) in dry THF under Argon.

Add 2-Methyl-3-phenylpropanamide (dissolved in THF) dropwise to maintain a gentle

reflux.

Reflux for 12 hours.[1]

Work-up (Fieser Method):

Quench carefully with water, 15% NaOH, then water.
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Filter precipitate. Extract filtrate with ether.

Application:

The resulting amine (2-Methyl-3-phenylpropylamine) serves as a nucleophile.

Hypothetical Link: If reacted with the Ibutilide chlorobutyryl scaffold, it creates a "Methyl-

Ibutilide" analogue (lacking the heptyl chain, replacing it with a phenyl-propyl motif). This

modifies the lipophilicity and

blocking potency.

Part 5: Critical Safety & Compliance
Warning: 2-Methyl-3-phenylpropanamide (CAS 58281-79-1) is structurally related to precursors

of controlled substances (amphetamine class).

Regulatory Status: Verify local scheduling. In many jurisdictions, "masked" precursors

(glycidic amides/esters) are monitored.

Handling: Use fume hoods. Avoid skin contact (amides can be transdermal carriers).

Purity Check: Commercial samples of this amide often contain the alpha-methyl cinnamic

acid impurity. Verify via

-NMR (Doublet at

1.1-1.3 ppm for the methyl group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b600081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

